Cas no 1807296-31-6 (2-Cyano-4-fluoro-6-methylbenzoic acid)

• Product Name: 2-Cyano-4-fluoro-6-methylbenzoic acid
• CAS No: 1807296-31-6
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5006185
• Update Time: 2025-10-21

2-Cyano-4-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluoro-6-methylbenzoic acid
• C(#N)C1=C(C(=O)O)C(=CC(=C1)F)C

• Inchi： 1S/C9H6FNO2/c1-5-2-7(10)3-6(4-11)8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： QLBOTMOXKJFQFU-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1

Additional information on 2-Cyano-4-fluoro-6-methylbenzoic acid

2-Cyano-4-fluoro-6-methylbenzoic Acid (CAS No. 1807296-31-6): A Versatile Building Block in Modern Organic Synthesis

The 2-Cyano-4-fluoro-6-methylbenzoic acid (CAS No. 1807296-31-6) is a highly specialized aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features—combining a cyano group, fluoro substituent, and methyl group on a benzoic acid scaffold—make it a valuable intermediate for designing bioactive molecules. Researchers increasingly focus on such fluorinated aromatic compounds due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery for targeted therapies.

In the context of green chemistry, this compound exemplifies the shift toward sustainable synthesis. Its electron-withdrawing groups (e.g., cyano and fluoro) facilitate regioselective reactions, reducing waste in multi-step processes. A 2023 study highlighted its role in synthesizing heterocyclic scaffolds, a hot topic in AI-driven drug design platforms. Users searching for “fluorinated benzoic acid derivatives” or “highly functionalized aromatic intermediates” will find this compound relevant, especially for applications in kinase inhibitor development and crop protection agents.

The 2-Cyano-4-fluoro-6-methylbenzoic acid also addresses the demand for patent-free building blocks, a frequent query in generic pharmaceutical synthesis forums. Its CAS number (1807296-31-6) is often cross-referenced in databases like SciFinder for structure-activity relationship (SAR) studies. Notably, its methyl group enhances lipophilicity, a key parameter in blood-brain barrier penetration—a trending subtopic in neurodegenerative disease research.

From a technical perspective, the compound’s crystalline purity (>98% by HPLC) ensures reproducibility, a critical factor for contract manufacturing organizations (CMOs). Analytical methods, such as NMR and LC-MS, are routinely employed for quality control, as discussed in recent Open Access chemistry journals. This aligns with the growing emphasis on data transparency in chemical supply chains.

In summary, 2-Cyano-4-fluoro-6-methylbenzoic acid (CAS No. 1807296-31-6) bridges multiple disciplines—from medicinal chemistry to material science. Its adaptability to microwave-assisted synthesis and compatibility with flow chemistry setups further underscore its relevance in modern labs. For researchers exploring “non-toxic fluorinated intermediates” or “scalable benzoic acid derivatives”, this compound offers a compelling case study.